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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B15127997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydromicromelin B is a natural product belonging to the coumarin class of compounds.

While specific research on dihydromicromelin B is notably limited, its origin from the genus

Micromelum suggests potential biological activities of interest, particularly in the realm of

oncology. This technical guide provides a comprehensive review of the available literature,

focusing on the chemical properties of dihydromicromelin B and the well-documented

biological activities of structurally related coumarins isolated from the same genus, primarily

Micromelum minutum. Due to the scarcity of direct data, this review extrapolates potential

areas of investigation for dihydromicromelin B based on the activities of its chemical analogs.

Chemical Properties of Dihydromicromelin B
Property Value

Molecular Formula C₁₅H₁₄O₆

CAS Number 94285-06-0

Molecular Weight 290.27 g/mol

Note: This information is compiled from chemical supplier databases. No peer-reviewed articles

detailing the isolation and characterization of dihydromicromelin B were identified.
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Biological Activities of Related Coumarins from
Micromelum minutum
Numerous coumarins have been isolated from Micromelum minutum and evaluated for their

cytotoxic effects against various cancer cell lines. The data presented below summarizes the

reported 50% inhibitory concentration (IC₅₀) values, providing a benchmark for the potential

efficacy of related compounds like dihydromicromelin B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15127997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15127997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Cell Line IC₅₀ (µM) Reference

Minutin B
SBC3 (Lung

Adenocarcinoma)
9.6 [1]

A549 (Lung

Adenocarcinoma)
17.5 [1]

K562 (Leukemia) 8.7 [1]

K562/ADM

(Leukemia)
6.7 [1]

Leishmania major 20.2 [1]

Clauslactone E
SBC3 (Lung

Adenocarcinoma)
3.7

A549 (Lung

Adenocarcinoma)
10.4

K562 (Leukemia) 12.1

K562/ADM

(Leukemia)
10.8

Leishmania major 9.8

8-

Hydroxyisocapnolacto

ne-2',3'-diol

SBC3 (Lung

Adenocarcinoma)
8.8

A549 (Lung

Adenocarcinoma)
10.1

K562 (Leukemia) 16.9

K562/ADM

(Leukemia)
10.1

Leishmania major 12.1

Minutin A Leishmania major 26.2
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Micromelin
KKU-100

(Cholangiocarcinoma)
9.2 µg/mL

Murralongin
KKU-100

(Cholangiocarcinoma)
9.0 µg/mL

Murrangatin
KKU-100

(Cholangiocarcinoma)
2.9 µg/mL

Minumicrolin
KKU-100

(Cholangiocarcinoma)
10.2 µg/mL

Scopoletin
KKU-100

(Cholangiocarcinoma)
19.2 µg/mL

Experimental Protocols
The following are generalized experimental protocols for the isolation and cytotoxic evaluation

of coumarins from Micromelum minutum, based on methodologies described in the cited

literature.

Isolation and Purification of Coumarins
A common workflow for the isolation of coumarins from Micromelum minutum is depicted

below. This process typically involves extraction, fractionation, and chromatographic

separation.
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Plant Material Processing

Extraction

Fractionation

Chromatographic Separation

Structure Elucidation

Dried and Powdered 
 Micromelum minutum Plant Material

Solvent Extraction 
 (e.g., Acetone, Methanol)

Filtration and Concentration

Crude Extract

Solvent-Solvent Partitioning

Generation of Fractions 
 (e.g., Hexane, EtOAc, BuOH)

Column Chromatography 
 (Silica Gel, Sephadex)

Preparative HPLC

Isolated Coumarins

Spectroscopic Analysis 
 (NMR, MS)

Structure Confirmation

 

Cell Culture

Treatment

MTT Assay

Data Analysis

Seed cancer cells in a 
 96-well plate

Treat cells with various 
 concentrations of coumarins

Incubate for a specified 
 period (e.g., 48-72h)

Add MTT solution to each well

Incubate to allow formazan 
 crystal formation

Add solubilization solution 
 (e.g., DMSO)

Measure absorbance at a 
 specific wavelength

Calculate IC50 value
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Signaling Cascades

Mitochondrial Pathway

Caspase Activation

Cellular Outcome

Cytotoxic Coumarin 
 (e.g., Dihydromicromelin B)

PI3K/Akt/mTOR Pathway

Inhibition

JNK/p38 MAPK Pathway

Activation

Bcl-2 Family Regulation 
 (↓ Bcl-2, ↑ Bax)

Inhibits Inhibition Modulation

Mitochondrial Outer 
 Membrane Permeabilization

Cytochrome c Release

Caspase-9 Activation

Caspase-3 Activation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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